3-[(2-Furanylmethyl)thio]propanoic acid, hydrazide

• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: 3-(furan-2-ylmethylsulfanyl)propanehydrazide
• InChI: InChI=1S/C8H12N2O2S/c9-10-8(11)3-5-13-6-7-2-1-4-12-7/h1-2,4H,3,5-6,9H2,(H,10,11)
• InChI Key: OYBWEUSVIHDVFI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CSCCC(=O)NN

Description

3-[(2-Furanylmethyl)thio]propanoic acid, hydrazide is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring 10 mL EtOH solution of 4.29 g (20 mmol) of ethyl 3-(furylthio)propanoate was added 0.71 g (22 mmol) of hydrazine hydrate. After heating at reflux for 24 hours, the reaction was stirred for 24 hours at room temperature. The solvent was then removed under vacuum, and the residue was dissolved in EtOH and filtered through a bed of charcoal. 2.77 g (69%) of product, which was a water white viscous liquid, was recovered and was employed immediately in the manner described in Example 13, below.